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Compound of Interest

Compound Name: 2-Isopropoxyphenol

Cat. No.: B044703 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and

potential biological activities of 2-isopropoxyphenol (CAS: 4812-20-8). The information is

curated for professionals in research and drug development, with a focus on data presentation,

experimental protocols, and the visualization of key processes.

Core Properties of 2-Isopropoxyphenol
2-Isopropoxyphenol, also known as o-isopropoxyphenol or catechol monoisopropyl ether, is

an aromatic organic compound. It is a derivative of catechol and finds applications as a key

intermediate in the synthesis of various compounds, most notably the carbamate insecticide,

propoxur.[1]

Physicochemical Data
The fundamental physicochemical properties of 2-isopropoxyphenol are summarized in the

table below for easy reference.
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Property Value Source

CAS Number 4812-20-8 [2]

Molecular Formula C₉H₁₂O₂ [2]

Molecular Weight 152.19 g/mol [2]

Physical State Liquid [1]

Appearance
Clear, colorless to pale yellow

or light red-brown liquid
[1]

Boiling Point 100-102 °C at 11 mmHg [1]

Density 1.03 g/mL at 25 °C [1]

Refractive Index (n20/D) 1.514 [1]

Flash Point 190 °F [1]

Water Solubility Soluble [1]

pKa 9.99 ± 0.35 (Predicted) [1]

Safety and Toxicological Data
2-Isopropoxyphenol is classified as a hazardous substance. The following table summarizes

its GHS classification and precautionary statements. Quantitative toxicological data such as

LD50 values for 2-isopropoxyphenol are not readily available in the reviewed literature. For

context, the related compound phenol has an acute oral LD50 of 270 mg/kg in mice and an

acute dermal LD50 of 630 mg/kg in rabbits.[3]
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Hazard Information Details Source

GHS Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[2]

GHS Precautionary

Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.P280: Wear protective

gloves/eye protection/face

protection.P302+P352: IF ON

SKIN: Wash with plenty of

soap and

water.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[2]

Hazard Classifications
Skin Irrit. 2, Eye Irrit. 2, STOT

SE 3
[2]

Experimental Protocols
Synthesis of 2-Isopropoxyphenol via Williamson Ether
Synthesis
2-Isopropoxyphenol is typically synthesized via the Williamson ether synthesis, which

involves the reaction of a deprotonated catechol with an isopropyl halide. Below is a detailed

experimental protocol derived from standard laboratory procedures for this reaction.

Materials:

Catechol

Isopropyl bromide (2-bromopropane)
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Potassium carbonate (K₂CO₃) or Sodium hydroxide (NaOH)

Acetone or N,N-Dimethylformamide (DMF) as solvent

Diethyl ether

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Reflux condenser

Stirring apparatus

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add catechol (1 equivalent) and the chosen solvent (e.g., acetone).

Deprotonation: Add a base such as anhydrous potassium carbonate (1.5 equivalents) to the

mixture. Stir the suspension at room temperature for 30 minutes. The base deprotonates one

of the hydroxyl groups of catechol to form the corresponding phenoxide.

Alkylation: Slowly add isopropyl bromide (1.1 equivalents) to the reaction mixture.

Reflux: Heat the mixture to reflux and maintain it for several hours (typically 4-8 hours),

monitoring the reaction progress by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and filter to

remove the inorganic salts.
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Solvent Removal: Evaporate the solvent from the filtrate under reduced pressure using a

rotary evaporator.

Extraction: Dissolve the residue in diethyl ether and transfer it to a separatory funnel. Wash

the organic layer sequentially with 1 M HCl, water, and saturated sodium bicarbonate

solution.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 2-
isopropoxyphenol.

Purification: The crude product can be purified by vacuum distillation or column

chromatography on silica gel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b044703?utm_src=pdf-body-img
https://www.benchchem.com/product/b044703?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. blacpma.ms-editions.cl [blacpma.ms-editions.cl]

2. 2-Isopropoxyphenol | C9H12O2 | CID 20949 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. hmdb.ca [hmdb.ca]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Isopropoxyphenol
(CAS: 4812-20-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044703#2-isopropoxyphenol-cas-number-4812-20-8-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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